Cas no 2035019-45-3 ((2E)-3-(furan-2-yl)-1-{3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}prop-2-en-1-one)

• Product Name: (2E)-3-(furan-2-yl)-1-{3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}prop-2-en-1-one
• CAS No: 2035019-45-3
• MF: C₁₆H₁₇N₃O₃
• MW: 299.324483633041
• CID: 5355632
• Update Time: 2025-07-15

(2E)-3-(furan-2-yl)-1-{3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (E)-3-(furan-2-yl)-1-(3-((6-methylpyridazin-3-yl)oxy)pyrrolidin-1-yl)prop-2-en-1-one
• (E)-3-(furan-2-yl)-1-[3-(6-methylpyridazin-3-yl)oxypyrrolidin-1-yl]prop-2-en-1-one
• (2E)-3-(furan-2-yl)-1-{3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}prop-2-en-1-one

• Inchi： 1S/C16H17N3O3/c1-12-4-6-15(18-17-12)22-14-8-9-19(11-14)16(20)7-5-13-3-2-10-21-13/h2-7,10,14H,8-9,11H2,1H3/b7-5+
• InChI Key： RMEWLUOSZZFXQE-FNORWQNLSA-N
• SMILES： O(C1=CC=C(C)N=N1)C1CN(C(/C=C/C2=CC=CO2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 415
• XLogP3: 1.4
• Topological Polar Surface Area: 68.5

Additional information on (2E)-3-(furan-2-yl)-1-{3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}prop-2-en-1-one

Introduction to (2E)-3-(furan-2-yl)-1-{3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}prop-2-en-1-one (CAS No. 2035019-45-3)

(2E)-3-(furan-2-yl)-1-{3-[(6-methylpyridazin-3-yl)oxy]pyrrolidin-1-yl}prop-2-en-1-one, identified by its CAS number 2035019-45-3, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule exhibits a unique structural framework that combines a furan moiety with a pyridazine and pyrrolidine scaffold, making it a promising candidate for further investigation in medicinal chemistry.

The structural composition of this compound suggests potential biological activity, particularly in the realm of enzyme inhibition and receptor interaction. The presence of the furan ring, known for its ability to engage in hydrogen bonding and π-stacking interactions, may contribute to its binding affinity to biological targets. Additionally, the pyridazine and pyrrolidine moieties are frequently found in bioactive molecules, indicating a possible role in modulating cellular processes.

In recent years, there has been growing interest in the development of small molecules that can modulate the activity of enzymes and receptors involved in metabolic disorders, inflammation, and neurodegenerative diseases. The compound (CAS No. 2035019-45-3) has been studied for its potential pharmacological properties, particularly in the context of inhibiting key enzymes such as kinases and phosphodiesterases. Preliminary studies have shown that this molecule can interact with these enzymes in a manner that suggests it may have therapeutic potential.

The synthesis of (CAS No. 2035019-45-3) involves multi-step organic reactions that highlight the complexity and precision required in pharmaceutical chemistry. The introduction of the furan ring and the functionalization of the pyridazine and pyrrolidine units require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled chemists to access such complex structures more efficiently, paving the way for rapid discovery and development.

The pharmacokinetic properties of (CAS No. 2035019-45-3) are also of great interest. Understanding how a molecule is absorbed, distributed, metabolized, and excreted is crucial for determining its clinical efficacy and safety. Initial pharmacokinetic studies have indicated that this compound exhibits favorable properties in terms of solubility and bioavailability, suggesting its potential for further development into a drug candidate.

In addition to its pharmacological potential, (CAS No. 2035019-45-3) has been explored for its role in chemical biology research. The unique structural features of this molecule make it a valuable tool for studying enzyme mechanisms and receptor interactions. By using this compound as a probe, researchers can gain insights into the function of target proteins and identify new therapeutic strategies.

The development of (CAS No. 2035019-45-3) aligns with current trends in drug discovery, which emphasize the use of innovative molecular designs to address unmet medical needs. The integration of computational chemistry and high-throughput screening techniques has accelerated the process of identifying promising candidates like this one. As research continues, it is expected that more compounds with similar structural motifs will be discovered, offering new avenues for therapeutic intervention.

The future prospects for (CAS No. 2035019-45-3) are promising, with ongoing studies aimed at optimizing its pharmacological properties and exploring new applications. Collaborative efforts between academic researchers and industry scientists are essential to translate laboratory findings into clinical reality. By leveraging cutting-edge technologies and interdisciplinary approaches, the full potential of this compound can be realized.